Cas no 1914353-87-9 ((R)-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl(phenyl)methanamine)

• Product Name: (R)-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl(phenyl)methanamine
• CAS No: 1914353-87-9
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 5961381
• PubChem ID: 104898843
• Update Time: 2025-05-30

(R)-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (R)-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl(phenyl)methanamine
• (R)-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl](phenyl)methanamine
• 1914353-87-9
• EN300-1462404

• Inchi： 1S/C13H16N4O2/c14-11(10-4-2-1-3-5-10)12-15-13(16-19-12)17-6-8-18-9-7-17/h1-5,11H,6-9,14H2/t11-/m1/s1
• InChI Key： ZJHYHOPMKISYDD-LLVKDONJSA-N
• SMILES： O1CCN(C2=NOC([C@@H](C3C=CC=CC=3)N)=N2)CC1

Computed Properties

• Exact Mass: 260.12732577g/mol
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.4Ų

Additional information on (R)-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl(phenyl)methanamine

Introduction to (R)-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl(phenyl)methanamine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (R)-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl(phenyl)methanamine (CAS No. 1914353-87-9) stands out as a compound of significant interest due to its unique structural and pharmacological properties. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical structure, potential applications, and the latest research findings that underscore its importance in the field of chemical biology.

The molecular structure of (R)-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl(phenyl)methanamine is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a morpholin moiety at the 3-position and an oxadiazole ring at the 5-position contributes to its distinctive pharmacophoric features. These structural elements are known to interact with biological targets in diverse ways, making the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The phenyl group in the compound's structure is particularly noteworthy, as it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. This has led to several studies exploring its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of (R)-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl(phenyl)methanamine is its stereochemical configuration. The (R) configuration at the chiral center introduces a specific spatial arrangement that can significantly influence its interactions with biological targets. This stereochemical aspect has been a focal point in recent research, with studies aiming to elucidate how the (R) configuration affects the compound's pharmacological properties.

The morpholin ring is another key feature that has garnered attention from researchers. Morpholine derivatives are well-known for their ability to enhance drug bioavailability and metabolic stability. This property makes (R)-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl(phenyl)methanamine a particularly attractive candidate for further development as a lead compound in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of molecules like (R)-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl(phenyl)methanamine with various biological targets. These computational studies have provided valuable insights into how the compound's structure can be optimized to improve its pharmacological activity. For instance, virtual screening techniques have been used to identify potential binding sites on target proteins and to predict how modifications to the compound's structure could enhance its efficacy.

In addition to computational studies, experimental approaches have also been employed to investigate the pharmacological properties of (R)-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl(phenyl)methanamine. In vitro assays have been conducted to evaluate its interaction with enzymes and receptors relevant to various diseases. These assays have provided preliminary evidence suggesting that the compound may have therapeutic potential in areas such as inflammation and pain management.

The synthesis of (R)-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-y(pheny)methanamine has also been a subject of considerable interest. Researchers have developed novel synthetic routes that allow for efficient and scalable production of this compound. These synthetic methods have not only facilitated further research but also opened up possibilities for derivative design and optimization.

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